Cas no 2649085-34-5 (5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole)

• Product Name: 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole
• CAS No: 2649085-34-5
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 6098265
• PubChem ID: 165881294
• Update Time: 2025-10-30

5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole
• EN300-1762488
• 2649085-34-5

• Inchi： 1S/C7H8N2O2S/c1-5(9-4-10)6-3-8-7(11-2)12-6/h3,5H,1-2H3
• InChI Key： COTDMIQYZWCZAP-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)N=C=O)OC

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole

Introduction to 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole (CAS No. 2649085-34-5)

5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole (CAS No. 2649085-34-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities. The presence of an isocyanatoethyl group and a methoxy substituent on the thiazole ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The isocyanatoethyl moiety is particularly noteworthy due to its reactivity, which allows for the formation of urethane linkages when reacted with nucleophiles such as amines or alcohols. This reactivity has been exploited in various synthetic pathways, including the development of peptidomimetics and drug candidates. The methoxy group, on the other hand, serves as an electron-donating substituent, influencing the electronic properties of the molecule and potentially modulating its interaction with biological targets.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. For instance, studies have highlighted the potential of thiazole-based compounds in anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The combination of the isocyanatoethyl group and the methoxy substituent allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific biological activities. This flexibility has been leveraged in several synthetic campaigns aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole and its potential targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its utility in modulating signaling pathways relevant to human health and disease. These findings align with emerging research trends that emphasize structure-based drug design approaches.

The synthesis of 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole presents unique challenges due to the sensitivity of the isocyanatoethyl group. However, modern synthetic techniques have enabled more efficient and scalable production methods. These advancements are crucial for translating laboratory discoveries into viable drug candidates that can undergo preclinical and clinical evaluations.

In conclusion, 5-(1-isocyanatoethyl)-2-methoxy-1,3-thiazole (CAS No. 2649085-34-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.